Cas no 874507-80-9 (Benzo[b]thiophene-5,6-diol)

Benzo[b]thiophene-5,6-diol structure
Benzo[b]thiophene-5,6-diol structure
Product Name:Benzo[b]thiophene-5,6-diol
CAS No:874507-80-9
MF:C8H6O2S
MW:166.197041034698
CID:2108489
Update Time:2023-08-03

Benzo[b]thiophene-5,6-diol Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-5,6-diol
    • 5,6-Benzo[b]thiophenediol
    • 1-benzothiophene-5,6-diol
    • HYXXHVCDZORYJW-UHFFFAOYSA-N
    • Inchi: 1S/C8H6O2S/c9-6-3-5-1-2-11-8(5)4-7(6)10/h1-4,9-10H
    • InChI Key: HYXXHVCDZORYJW-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=C(C(=CC1=2)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Topological Polar Surface Area: 68.7
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